Cas no 1219964-45-0 (5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine)

• Product Name: 5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine
• CAS No: 1219964-45-0
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 4687304
• Update Time: 2025-08-05

5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-METHYL-2-(4-METHYL-1-PIPERIDINYL)-PYRIDINE
• 5-bromo-4-methyl-2-(4-methylpiperidin-1-yl)pyridine
• 5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine

• Inchi： 1S/C12H17BrN2/c1-9-3-5-15(6-4-9)12-7-10(2)11(13)8-14-12/h7-9H,3-6H2,1-2H3
• InChI Key： UETUJWVCSWNDAH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)N1CCC(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Topological Polar Surface Area: 16.1

Additional information on 5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine

Introduction to 5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine (CAS No. 1219964-45-0)

5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine, identified by its Chemical Abstracts Service (CAS) number 1219964-45-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class of heterocyclic aromatic chemicals, characterized by a nitrogen-containing ring fused with a benzene-like structure. The presence of bromine and methyl substituents, along with a piperidine moiety, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural composition of 5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine includes a bromo group at the 5-position of the pyridine ring, a methyl group at the 4-position, and a 4-methylpiperidine side chain attached to the 2-position. This specific arrangement of functional groups enhances its reactivity and makes it a versatile building block for more complex molecular architectures. The compound’s solubility profile, thermal stability, and interaction capabilities with biological targets are areas of active investigation, contributing to its potential applications in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. 5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine has been studied for its potential role in developing novel therapeutic agents. Its structural features suggest possible interactions with enzymes and receptors involved in various disease pathways, making it a promising candidate for further research.

One of the most compelling aspects of 5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine is its utility as a key intermediate in synthesizing more complex molecules. Researchers have leveraged this compound to develop new analogs with enhanced pharmacological properties. For instance, modifications at the bromo or methyl positions can lead to compounds with improved binding affinity or selectivity for specific biological targets. Such structural diversification is crucial for optimizing drug candidates and improving their efficacy.

The synthesis of 5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The efficiency and yield of these synthetic routes are critical factors that influence the practical applicability of the compound in industrial settings.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological systems, providing insights into its potential therapeutic applications. These computational studies complement experimental approaches by offering rapid screening of virtual libraries of derivatives, thereby accelerating the drug discovery process.

The compound’s potential extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research. Its unique electronic properties make it suitable for developing novel organic semiconductors or as a precursor for specialty chemicals used in crop protection agents. Such interdisciplinary applications highlight the versatility of 5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine and underscore its importance in modern chemical research.

As research continues to uncover new applications for this compound, its commercial significance is likely to grow. Manufacturers specializing in fine chemicals are increasingly focusing on producing high-purity grades of 5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine to meet the demands of academic and industrial researchers. Ensuring consistent quality and supply chain reliability will be essential as more studies explore its potential benefits.

The safety profile of 5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine is another critical consideration in its handling and application. While not classified as hazardous under standard conditions, proper laboratory protocols must be followed to minimize exposure risks. Researchers working with this compound should adhere to established guidelines for safe handling, storage, and disposal to ensure both personal safety and environmental protection.

In conclusion,5-Bromo-4-methyl-2-(4-methyl-1-piperidinyl)-pyridine (CAS No. 1219964-45-0) represents a significant advancement in chemical synthesis and drug development. Its unique structural features offer numerous opportunities for innovation across multiple scientific disciplines. As research progresses, this compound is poised to play an increasingly important role in shaping future therapeutic strategies and material science applications.